Cas no 1797285-42-7 (3-(2-fluorophenyl)-1-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}urea)

• Product Name: 3-(2-fluorophenyl)-1-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}urea
• CAS No: 1797285-42-7
• MF: C₁₈H₂₂FN₅O
• MW: 343.398586750031
• CID: 5407802
• Update Time: 2025-07-15

3-(2-fluorophenyl)-1-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-3-[[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl]urea
• 3-(2-fluorophenyl)-1-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}urea

• Inchi： 1S/C18H22FN5O/c1-13-6-7-17(23-22-13)24-10-8-14(9-11-24)12-20-18(25)21-16-5-3-2-4-15(16)19/h2-7,14H,8-12H2,1H3,(H2,20,21,25)
• InChI Key： ZOERXXSENGIHLG-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1F)C(NCC1CCN(C2=NN=C(C)C=C2)CC1)=O

Additional information on 3-(2-fluorophenyl)-1-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}urea

Professional Introduction to Compound with CAS No. 1797285-42-7 and Product Name: 3-(2-fluorophenyl)-1-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}urea

The compound with the CAS number 1797285-42-7 and the product name 3-(2-fluorophenyl)-1-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}urea represents a significant advancement in the field of chemical and biomedical research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in pharmaceutical development, particularly in the treatment of various neurological and inflammatory disorders. The structural complexity and functional diversity of this molecule make it a subject of intense study among researchers aiming to develop novel therapeutic agents.

The molecular structure of 3-(2-fluorophenyl)-1-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}urea is characterized by its unique combination of aromatic and heterocyclic rings, which contribute to its distinct pharmacological properties. The presence of a fluorophenyl group at the 2-position introduces a fluorine atom, which is known to enhance metabolic stability and binding affinity in drug molecules. This modification is particularly relevant in the context of developing drugs that require prolonged half-life and improved bioavailability.

The core of the molecule is a urea moiety, which serves as a key pharmacophore in many bioactive compounds. The urea group is capable of forming hydrogen bonds with biological targets, thereby facilitating strong interactions with proteins and enzymes. In this compound, the urea group is connected to a piperidine ring, which is another important structural feature that contributes to its biological activity. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier effectively.

Furthermore, the presence of a 6-methylpyridazine moiety at the 3-position of the piperidine ring adds another layer of complexity to the molecule. Pyridazine derivatives have been extensively studied for their potential in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The methyl group at the 6-position enhances the lipophilicity of the molecule, which can be advantageous for drug delivery systems that require optimal solubility and absorption profiles.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The fluorophenyl group in this compound has been shown to improve selectivity against off-target enzymes, reducing side effects associated with drug treatment. This property is particularly crucial in developing precision medicine approaches, where targeted therapy minimizes systemic toxicity.

The combination of these structural elements—fluorophenyl, piperidine, 6-methylpyridazine, and urea—makes 3-(2-fluorophenyl)-1-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}urea a promising candidate for further investigation in drug discovery. Studies have demonstrated its potential efficacy in inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are implicated in various diseases, including rheumatoid arthritis, inflammation-related disorders, and certain types of cancer.

In addition to its anti-inflammatory properties, preliminary studies suggest that this compound may also exhibit neuroprotective effects. The ability of piperidine derivatives to interact with CNS receptors has been well-documented, making them valuable candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The presence of the fluorophenyl group further enhances its potential as a neuroactive agent by improving blood-brain barrier penetration.

The synthesis of 3-(2-fluorophenyl)-1-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}urea involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only improve synthetic efficiency but also allow for modifications that can fine-tune pharmacological properties.

One of the challenges in developing drugs based on complex molecules like this one is optimizing their pharmacokinetic profiles. Factors such as solubility, stability, and metabolic clearance must be carefully considered to ensure that the drug reaches its target site effectively and remains active long enough to exert its therapeutic effect. Computational modeling and high-throughput screening techniques have been instrumental in identifying structural modifications that enhance these properties.

The potential applications of 3-(2-fluorophenyl)-1-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}urea extend beyond anti-inflammatory and neuroprotective therapies. Its unique structural features suggest that it may also have antimicrobial properties, making it a candidate for developing new antibiotics or antiviral agents. Additionally, its ability to modulate enzyme activity could make it useful in treating metabolic disorders by targeting key enzymes involved in glucose metabolism or lipid biosynthesis.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1797285-42-7 / 3-(2-fluorophenyl)-1-{[1-(6-methylpyridazin-3-yl)piperidin-4-yi]methyl}urea will play an increasingly important role in drug development pipelines. Their complex structures offer opportunities for designing molecules with tailored biological activities, while advancements in synthetic chemistry enable more efficient production at scale. The integration of computational biology with experimental chemistry has accelerated the discovery process significantly over recent years.

In conclusion,1797285-42-7 / 3-(2-fluorophenyl)-1-{[1-(6-methylpyridazin--{yli}]methyl}urea represents a significant advancement in medicinal chemistry with broad potential applications across multiple therapeutic areas. Its unique structural features—comprising aromatic rings modified by fluorine atoms,fluorophenyle, piperidine,6-methylpyridazine, and urea moieties—make it an exciting candidate for further investigation into novel drug development strategies aimed at treating neurological disorders,inflammatory diseases, metabolic conditions,and other challenging medical conditions where existing treatments are limited or ineffective.. Continued research efforts will likely uncover additional pharmacological benefits derived from this versatile molecular scaffold.